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Compound of Interest

Compound Name: 2-Chloro-N,N-diethylpropionamide

Cat. No.: B1345137 Get Quote

An In-depth Technical Guide on the Physicochemical Properties of 2-Chloro-N,N-
diethylpropionamide

Abstract
This technical guide provides a comprehensive overview of the physicochemical properties of

2-Chloro-N,N-diethylpropionamide, an organic compound primarily utilized as an

intermediate in the synthesis of herbicides.[1][2] This document is intended for researchers,

scientists, and professionals in drug development and agrochemical industries, offering

detailed data, experimental protocols, and visual workflows to support research and

development activities.

Physicochemical Properties
2-Chloro-N,N-diethylpropionamide is a colorless liquid that is miscible with most organic

solvents.[1] A summary of its key physicochemical properties is presented in the table below for

easy reference and comparison.
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Property Value

Molecular Formula C₇H₁₄ClNO[1][3][4]

Molecular Weight 163.65 g/mol [1][2][3][4]

Density 1.021 g/cm³[1][2][3][4]

Boiling Point 217 °C[1][2][3][4]

Flash Point 85 °C[1][2][3][4]

Vapor Pressure 0.137 mmHg at 25°C[1]

Refractive Index 1.449[1][2][3]

Polar Surface Area (PSA) 20.31 Å²[2][3]

LogP (Octanol-Water Partition Coefficient) 1.48210[2][3]

pKa -0.89 ± 0.70 (Predicted)[1]

CAS Number 54333-75-4[1][3][4]

EINECS Number 259-107-8[1][2]

Experimental Protocols
Synthesis of 2-Chloro-N,N-diethylpropionamide
A common method for the synthesis of 2-Chloro-N,N-diethylpropionamide involves the

acylation of diethylamine with 2-chloropropionic acid.[1][2]

Materials:

Toluene

2-Chloropropionic acid

Phosphorus oxychloride

Diethylamine
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Procedure:

Toluene and 2-chloropropionic acid are added to a reaction vessel.

The mixture is heated to facilitate azeotropic dehydration to remove water.

Once the water is removed, phosphorus oxychloride and diethylamine are slowly added to

the reaction mixture to initiate the acylation reaction.

The reaction temperature is maintained at 115-120 °C.

Upon completion of the reaction, the mixture is washed with water to remove phosphorous

acid.

The organic layer is then subjected to desolvation to yield the final product, 2-Chloro-N,N-
diethylpropionamide.[1][2]

Determination of Boiling Point (General Protocol)
The boiling point of a liquid is a key indicator of its volatility. A standard laboratory method for its

determination is distillation.

Apparatus:

Distillation flask

Condenser

Receiving flask

Thermometer

Heating mantle

Procedure:

The liquid sample (2-Chloro-N,N-diethylpropionamide) is placed in the distillation flask

along with boiling chips.
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The apparatus is assembled as per a standard distillation setup, ensuring the thermometer

bulb is positioned correctly at the vapor outlet to the condenser.

The heating mantle is turned on, and the liquid is heated gently.

The temperature is recorded when the liquid begins to boil and a steady stream of

condensate is observed. This temperature is the boiling point of the substance.

Visualizations
The following diagrams illustrate the synthesis workflow and a general experimental workflow

for physicochemical property determination.

Synthesis Workflow for 2-Chloro-N,N-diethylpropionamide

Start Add Toluene and
2-Chloropropionic Acid Azeotropic Dehydration Add Phosphorus Oxychloride

and Diethylamine (115-120 °C) Wash with Water Desolvation of
Organic Layer 2-Chloro-N,N-diethylpropionamide

Click to download full resolution via product page

Caption: Synthesis of 2-Chloro-N,N-diethylpropionamide.
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General Workflow for Boiling Point Determination
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End
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Caption: Boiling Point Determination Workflow.

Safety and Handling
Appropriate personal protective equipment, including safety goggles, gloves, and a lab coat,

should be worn when handling 2-Chloro-N,N-diethylpropionamide.[5][6][7] Work should be
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conducted in a well-ventilated area or under a fume hood.[5][6][8] In case of contact with eyes

or skin, rinse immediately with plenty of water.[5][7] For inhalation, move the individual to fresh

air.[5][8] If swallowed, rinse the mouth with water and seek medical attention.[7]

Conclusion
This guide has summarized the essential physicochemical properties of 2-Chloro-N,N-
diethylpropionamide, providing a valuable resource for scientists and researchers. The

tabulated data allows for quick reference, while the detailed experimental protocols and visual

workflows offer practical insights into its synthesis and analysis. Adherence to proper safety

and handling procedures is crucial when working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chembk.com [chembk.com]

2. echemi.com [echemi.com]

3. 2-chloro-N,N-diethylpropanamide | CAS#:54333-75-4 | Chemsrc [chemsrc.com]

4. N,N-Diethyl-2-chloropropionamide | C7H14ClNO - BuyersGuideChem
[buyersguidechem.com]

5. fishersci.com [fishersci.com]

6. fishersci.com [fishersci.com]

7. echemi.com [echemi.com]

8. N,N-Diethyl-2-chloropropionamide - Safety Data Sheet [chemicalbook.com]

To cite this document: BenchChem. [physicochemical properties of 2-Chloro-N,N-
diethylpropionamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1345137#physicochemical-properties-of-2-chloro-n-
n-diethylpropionamide]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC114030010&productDescription=2-DIETHYLAMINOETHYL+CHLO+1KG&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC109505000&productDescription=2-CHLORO-2-METHYLPROPANE+500ML&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/n-n-diethyl-2-chloropropionamide.htm
https://www.fishersci.com/store/msds?partNumber=AC114030010&productDescription=2-DIETHYLAMINOETHYL+CHLO+1KG&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/sds/1-diethylamino-2-chloropropane-pid_Rock14806.html
https://www.fishersci.com/store/msds?partNumber=AC114030010&productDescription=2-DIETHYLAMINOETHYL+CHLO+1KG&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/n-n-diethyl-2-chloropropionamide.htm
https://www.echemi.com/sds/1-diethylamino-2-chloropropane-pid_Rock14806.html
https://www.benchchem.com/product/b1345137?utm_src=pdf-body
https://www.benchchem.com/product/b1345137?utm_src=pdf-body
https://www.benchchem.com/product/b1345137?utm_src=pdf-custom-synthesis
https://www.chembk.com/en/chem/N,N-Diethyl-2-chloropropionamide
https://www.echemi.com/products/pd180521130212-n-n-diethyl-2-chloropropionamide.html
https://www.chemsrc.com/en/cas/54333-75-4_485425.html
https://www.buyersguidechem.com/chemicalproperty_973288248945.html
https://www.buyersguidechem.com/chemicalproperty_973288248945.html
https://www.fishersci.com/store/msds?partNumber=AC114030010&productDescription=2-DIETHYLAMINOETHYL+CHLO+1KG&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC109505000&productDescription=2-CHLORO-2-METHYLPROPANE+500ML&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/sds/1-diethylamino-2-chloropropane-pid_Rock14806.html
https://www.chemicalbook.com/msds/n-n-diethyl-2-chloropropionamide.htm
https://www.benchchem.com/product/b1345137#physicochemical-properties-of-2-chloro-n-n-diethylpropionamide
https://www.benchchem.com/product/b1345137#physicochemical-properties-of-2-chloro-n-n-diethylpropionamide
https://www.benchchem.com/product/b1345137#physicochemical-properties-of-2-chloro-n-n-diethylpropionamide
https://www.benchchem.com/product/b1345137#physicochemical-properties-of-2-chloro-n-n-diethylpropionamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345137?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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